Magnetic coupling in a hybrid Mn(ii) acetylene dicarboxylate†
Physical Chemistry Chemical Physics Pub Date: 2016-11-21 DOI: 10.1039/C6CP06886C
Abstract
The design of ligands that mediate through-bond long range super-exchange in metal–organic hybrid materials would expand chemical space beyond the commonly observed short range, low temperature magnetic ordering. Here we examine acetylene dicarboxylate as a potential ligand that could install long range magnetic ordering due to its spatially continuous frontier orbitals. Using a known Mn(II)-containing coordination polymer we compute and measure the electronic structure and magnetic ordering. In this case, the latter is weak owing to the sub-optimal ligand coordination geometry, with a critical temperature of 2.5 K.
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Journal Name：Physical Chemistry Chemical Physics
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